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Compound of Interest

Compound Name: Pentasilane

Cat. No.: B14176424

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 14868-53-2[1]

This technical guide provides an in-depth overview of the chemical properties and safety data
for pentasilane. The information is intended for professionals in research and development
who may be working with or considering the use of this pyrophoric and reactive compound.

Core Safety and Physical Properties

Pentasilane (SisH12) is the silicon analogue of n-pentane. It is a colorless, pyrophoric liquid
that can ignite spontaneously in air and reacts with water.[2][3] Due to its hazardous nature, a
thorough understanding of its properties and strict adherence to safety protocols are
imperative.

Quantitative Safety and Physical Data

Comprehensive, experimentally verified quantitative safety data for n-pentasilane is not readily
available in public literature. Much of the available data pertains to its isomer, neopentasilane,
or the general class of silanes. The following table summarizes the available data; caution is
advised when extrapolating this information to n-pentasilane.
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Property Value Source/Comment
Molecular Formula SisH12 [1]

Molecular Weight 152.52 g/mol [1]

Boiling Point 153.2 °C [3]

Melting Point -72.2 °C [3]

Density 0.827 g/cm3 [31[4]

Flash Point <-40°C (Data for neopentasilane)[5]
Autoignition Temperature <50°C (Data for neopentasilane)[5]
Explosive Limits Data not available

: L TWA: 5 ppm (ACGIH/NIOSH
Occupational Exposure Limits ) [61[7181[9]
for Silane)

Note: TWA (Time-Weighted Average) is based on an 8-hour workday. The exposure limits
provided are for silane (SiH4) and should be used as a conservative guideline for pentasilane
in the absence of specific data.

Experimental Protocols for Safe Handling

The pyrophoric nature of pentasilane necessitates handling it under an inert atmosphere (e.g.,
argon or nitrogen) to prevent contact with air and moisture. The following protocols are a
synthesis of best practices for handling pyrophoric liquid reagents and should be adapted to
specific laboratory conditions and experimental setups.

General Precautions:

o Work Area: All manipulations of pentasilane must be performed in a certified chemical fume
hood or a glovebox. The work area should be free of clutter and flammable materials.[10][11]
[12][13][14]

» Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles and a face shield are mandatory.[10][11][13][14]
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o Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene) under a pair of flame-
resistant gloves.[5][10][13]

o Body Protection: A flame-resistant lab coat is essential.[10][11][13][14]

o Emergency Preparedness:

o An appropriate fire extinguisher (Class D for metal fires, or powdered lime/dry sand) must
be immediately accessible. Do NOT use water or carbon dioxide extinguishers.[12]

o A safety shower and eyewash station must be within a 10-second travel distance.[10][11]

o Never work alone when handling pyrophoric materials.[12]

Liquid Transfer Protocol (Syringe/Cannula):

o Glassware Preparation: All glassware must be oven-dried and cooled under a stream of inert
gas to remove any residual moisture.

 Inert Atmosphere: The reaction vessel must be purged with an inert gas. A bubbler in the
exhaust line is recommended to monitor gas flow and prevent over-pressurization.

» Reagent Bottle: The pentasilane container should have a septum-sealed cap. Before
drawing the liquid, pierce the septum with a needle connected to a source of inert gas to
maintain a positive pressure.

e Transfer:

o Syringe Transfer (for small volumes): Use a clean, dry syringe with a needle of appropriate
length. After purging the syringe with inert gas, carefully draw the desired volume of
pentasilane. It is advisable to draw a small amount of inert gas into the syringe after the
liquid to act as a buffer.

o Cannula Transfer (for larger volumes): Use a double-tipped needle (cannula). Pressurize
the pentasilane container with inert gas to facilitate the transfer of the liquid through the
cannula into the receiving vessel.

e Quenching Residual Reagent:
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o After transfer, any residual pentasilane in the syringe or cannula must be quenched
immediately.

o Draw a non-reactive, high-boiling point solvent (e.g., hexane or toluene) into the syringe or
flush the cannula with it.

o Discharge the solvent-reagent mixture into a separate flask containing a quenching agent
like isopropanol, which should be cooled in an ice bath.

o Slowly add water dropwise to the quenching mixture to ensure complete neutralization.

Pentasilane Thermal Decomposition Pathway

The thermal decomposition of silanes is a complex process that proceeds through the
elimination of hydrogen and the formation of higher-order silanes and, ultimately, silicon. The
following diagram illustrates a simplified conceptual pathway for the initial stages of
pentasilane decomposition.
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Caption: Simplified thermal decomposition pathway of pentasilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Pentasilane
https://www.lookchem.com/casno14868-53-2.html
https://fr.wikipedia.org/wiki/Pentasilane
https://en.wikipedia.org/wiki/Binary_silicon-hydrogen_compounds
https://www.gelest.com/wp-content/uploads/SIN6597.07_NEOPENTASILANE_GHS-US_English-US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2768.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Silane.PDF
https://www.middlesexgases.com/wp-content/uploads/2020/10/Silane-SDS-by-MiddlesexGases.pdf
https://www.airgas.com/msds/001073.pdf
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Pyrophoric_Liquid_Reagents.pdf
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://ehs.princeton.edu/laboratory-research/chemical-safety/reactive-materials/pyrophoric-materials
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/safe-handling-pyrophoric-chemicals.php
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://www.benchchem.com/product/b14176424#pentasilane-cas-number-and-safety-data
https://www.benchchem.com/product/b14176424#pentasilane-cas-number-and-safety-data
https://www.benchchem.com/product/b14176424#pentasilane-cas-number-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14176424?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14176424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14176424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

